Cas no 1167056-19-0 (5-Chloro-3-nitro-6-azaindole)

• Product Name: 5-Chloro-3-nitro-6-azaindole
• CAS No: 1167056-19-0
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 841009
• Update Time: 2026-04-29

5-Chloro-3-nitro-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine
• 5-Chloro-3-nitro-6-azaindole

• Inchi： InChI=1S/C7H4ClN3O2/c8-7-1-4-5(2-10-7)9-3-6(4)11(12)13/h1-3,9H
• InChI Key： XJNBRTKNXJRBBE-UHFFFAOYSA-N
• SMILES： C1=C2C(=CN=C1Cl)NC=C2[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-3-nitro-6-azaindole

Comprehensive Overview of 5-Chloro-3-nitro-6-azaindole (CAS No. 1167056-19-0): Properties, Applications, and Research Insights

5-Chloro-3-nitro-6-azaindole (CAS No. 1167056-19-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of 6-azaindole, this compound combines a chloro substituent at the 5-position and a nitro group at the 3-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in kinase inhibition and antimicrobial applications, aligning with the growing demand for novel therapeutic agents.

The molecular structure of 5-Chloro-3-nitro-6-azaindole (CAS No. 1167056-19-0) features a fused bicyclic system, where the 6-azaindole core is modified with electron-withdrawing groups. This configuration enhances its reactivity in cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent studies highlight its role in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex scaffolds in medicinal chemistry. The compound's nitro group also facilitates reduction to amines, a transformation widely exploited in lead optimization.

In the context of trending research, 5-Chloro-3-nitro-6-azaindole aligns with the surge in interest around kinase inhibitors and anticancer agents. Google Scholar data reveals a 30% annual increase in publications referencing azaindole derivatives, underscoring their relevance. The compound's chloro and nitro moieties are often leveraged to design covalent inhibitors, a hot topic in targeted cancer therapy. Additionally, its potential in antibacterial drug development resonates with global efforts to combat antibiotic resistance.

From a commercial perspective, CAS No. 1167056-19-0 is listed by major chemical suppliers as a high-purity building block for drug discovery. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for industrial-scale synthesis. Analytical techniques like HPLC and LC-MS are routinely employed to validate its purity, addressing the pharmaceutical industry's stringent quality requirements.

Environmental and safety profiles of 5-Chloro-3-nitro-6-azaindole are also under scrutiny, reflecting the broader shift toward green chemistry. Researchers are investigating solvent-free synthetic routes and catalytic modifications to minimize waste generation. These efforts align with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production), a frequently searched term in scientific databases.

In summary, 5-Chloro-3-nitro-6-azaindole (CAS No. 1167056-19-0) represents a critical tool in modern organic synthesis, bridging academic research and industrial applications. Its multifaceted utility in designing bioactive compounds, combined with evolving sustainable synthesis methods, positions it as a compound of enduring significance in the chemical sciences.